Cas no 401581-31-5 (1-(2-Methylbenzoyl)piperidine-4-carboxylic acid)

• Product Name: 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid
• CAS No: 401581-31-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD03015381
• CID: 1074450
• PubChem ID: 754891
• Update Time: 2025-10-29

1-(2-Methylbenzoyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid
• 1-(2-Methyl-benzoyl)-piperidine-4-carboxylic acid
• 1-(2-methylbenzoyl)-4-piperidinecarboxylic acid
• 1-[(2-methylphenyl)carbonyl]piperidine-4-carboxylic acid
• AC1LFJR4
• AC1Q2NPL
• AK-918
• HMS2438J13
• SMR000123655
• EN300-09309
• SCHEMBL11893518
• DTXSID80353824
• MFCD03015381
• AKOS000116841
• 401581-31-5
• 1-(2-methylbenzoyl)piperidine-4-carboxylicacid
• CS-0208318
• AK-918/13495038
• ALBB-027351
• SB44047
• CHEMBL1383343
• STL382223
• 4-piperidinecarboxylic acid, 1-(2-methylbenzoyl)-
• Z56346869
• MLS000123064
• LS-09381
• EU-0048826

• MDL： MFCD03015381
• Inchi： 1S/C14H17NO3/c1-10-4-2-3-5-12(10)13(16)15-8-6-11(7-9-15)14(17)18/h2-5,11H,6-9H2,1H3,(H,17,18)
• InChI Key： ZDLGPPDQCGOJTL-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C2C=CC=CC=2C)=O)CC1)=O

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.217
• Boiling Point: 460.6°C at 760 mmHg
• Flash Point: 232.4°C
• Refractive Index: 1.576
• PSA: 57.61000
• LogP: 1.86970

1-(2-Methylbenzoyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid

1-(2-Methylbenzoyl)piperidine-4-carboxylic acid (CAS No. 401581-31-5): A Comprehensive Overview

1-(2-Methylbenzoyl)piperidine-4-carboxylic acid (CAS No. 401581-31-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a piperidine ring with a 2-methylbenzoyl group, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its carboxylic acid functionality further enhances its versatility in chemical transformations.

The growing interest in 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid stems from its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a building block for central nervous system (CNS) targeting compounds, given the pharmacological relevance of the piperidine scaffold. Recent studies have explored its utility in creating novel neuromodulators and receptor ligands, aligning with current trends in neuroscience research and the development of treatments for neurological disorders.

From a chemical perspective, 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid exhibits interesting properties that make it valuable for synthetic chemistry applications. The compound's piperidine-4-carboxylic acid moiety provides both basic and acidic functionalities, allowing for diverse chemical modifications. This bifunctional nature is particularly useful in medicinal chemistry, where researchers frequently seek to optimize drug-like properties through structural variations.

The synthesis of 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid typically involves multi-step organic transformations, with careful attention to protecting group strategies and reaction conditions. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. These synthetic considerations are particularly relevant given current discussions about environmentally friendly chemical production and process optimization in academic and industrial settings.

Analytical characterization of 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The compound's purity is crucial for its applications in pharmaceutical research, where even minor impurities can significantly impact biological activity. This emphasis on analytical quality control aligns with current Good Manufacturing Practice (cGMP) requirements and the pharmaceutical industry's focus on quality by design principles.

In the context of drug discovery, 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid serves as a versatile scaffold for creating structurally diverse compounds. Its molecular architecture allows for modifications at multiple sites, enabling medicinal chemists to explore various structure-activity relationships (SAR). This flexibility is particularly valuable in today's pharmaceutical landscape, where researchers seek to address complex biological targets and overcome drug resistance mechanisms.

The commercial availability of 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid (CAS No. 401581-31-5) has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Current market trends show particular interest from companies specializing in custom synthesis and contract research organizations (CROs) serving the pharmaceutical sector.

Storage and handling of 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. These storage considerations are typical for many organic intermediates and reflect general best practices in chemical management.

Looking to the future, research involving 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid is likely to expand as scientists continue to explore its potential in various therapeutic areas. The compound's structural features make it particularly interesting for investigations into neuropharmacology and pain management, areas that remain high priorities in medical research. Additionally, its utility in creating biologically active probes positions it as a valuable tool for basic research in chemical biology.

For researchers considering working with 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid, it's important to consult current literature for the latest synthetic protocols and application studies. The compound's growing profile in medicinal chemistry makes it a subject of ongoing investigation, with new findings regularly appearing in scientific journals and conference presentations. This dynamic research landscape ensures that 1-(2-Methylbenzoyl)piperidine-4-carboxylic acid will remain relevant in chemical and pharmaceutical research for years to come.